Cas no 90185-28-7 (1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-)
90185-28-7 structure
Product Name:1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-
CAS No:90185-28-7
MF:C7H9N3O3S
MW:215.229659795761
CID:792067
PubChem ID:71429751
Update Time:2025-04-19
1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl-
- 1,3,5-trimethyl-N-(oxomethylidene)pyrazole-4-sulfonamide
- DTXSID50848419
- 1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl isocyanate
- 90185-28-7
-
- Inchi: 1S/C7H9N3O3S/c1-5-7(6(2)10(3)9-5)14(12,13)8-4-11/h1-3H3
- InChI Key: JTKXBUMEAJTNRP-UHFFFAOYSA-N
- SMILES: S(C1C(C)=NN(C)C=1C)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 215.03646233g/mol
- Monoisotopic Mass: 215.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 89.8Ų
1H-Pyrazole-4-sulfonyl isocyanate, 1,3,5-trimethyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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